cephalosporin mustard
cephalosporin mustard
Brand Name:
Vulcanchem
CAS No.:
139914-00-4
VCID:
VC0161381
InChI:
InChI=1S/C27H28Cl2N4O6S/c28-10-12-32(13-11-29)20-8-6-19(7-9-20)30-27(38)39-15-18-16-40-25-22(24(35)33(25)23(18)26(36)37)31-21(34)14-17-4-2-1-3-5-17/h1-9,22,25H,10-16H2,(H,30,38)(H,31,34)(H,36,37)/t22-,25-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)COC(=O)NC4=CC=C(C=C4)N(CCCl)CCCl
Molecular Formula:
C27H28Cl2N4O6S
Molecular Weight:
607.5 g/mol
cephalosporin mustard
CAS No.: 139914-00-4
Main Products
VCID: VC0161381
Molecular Formula: C27H28Cl2N4O6S
Molecular Weight: 607.5 g/mol
| CAS No. | 139914-00-4 |
|---|---|
| Product Name | cephalosporin mustard |
| Molecular Formula | C27H28Cl2N4O6S |
| Molecular Weight | 607.5 g/mol |
| IUPAC Name | (6R,7R)-3-[[4-[bis(2-chloroethyl)amino]phenyl]carbamoyloxymethyl]-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H28Cl2N4O6S/c28-10-12-32(13-11-29)20-8-6-19(7-9-20)30-27(38)39-15-18-16-40-25-22(24(35)33(25)23(18)26(36)37)31-21(34)14-17-4-2-1-3-5-17/h1-9,22,25H,10-16H2,(H,30,38)(H,31,34)(H,36,37)/t22-,25-/m1/s1 |
| Standard InChIKey | YPVMPWUFEGUJOE-RCZVLFRGSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)COC(=O)NC4=CC=C(C=C4)N(CCCl)CCCl |
| SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)COC(=O)NC4=CC=C(C=C4)N(CCCl)CCCl |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)O)COC(=O)NC4=CC=C(C=C4)N(CCCl)CCCl |
| Synonyms | 7-(phenylacetamido)cephalosporin mustard cephalosporin mustard |
| PubChem Compound | 164425 |
| Last Modified | Nov 11 2021 |
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